Cas no 1805294-71-6 (2-(Bromomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-(Bromomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805294-71-6
• MF: C₁₀H₅BrF₆N₂O
• MW: 363.05392241478
• CID: 4845627
• Update Time: 2025-08-05

2-(Bromomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C10H5BrF6N2O/c11-4-7-5(1-2-18)3-6(9(12,13)14)8(19-7)20-10(15,16)17/h3H,1,4H2
• InChI Key： WQSCFJVWHQAVKM-UHFFFAOYSA-N
• SMILES： BrCC1C(CC#N)=CC(C(F)(F)F)=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 2-(Bromomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile

Comprehensive Overview of 2-(Bromomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1805294-71-6)

2-(Bromomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1805294-71-6) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromomethyl moiety, trifluoromethoxy, and trifluoromethyl substituents, which contribute to its reactivity and potential applications. Its molecular structure makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel heterocyclic compounds.

The growing interest in fluorinated pyridines and their derivatives, such as 2-(Bromomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile, is driven by their enhanced stability, bioavailability, and metabolic resistance. Researchers are increasingly exploring these compounds for their potential in drug discovery and crop protection. For instance, the trifluoromethyl group is known to improve lipophilicity, a critical factor in optimizing drug candidates for better membrane permeability. Similarly, the trifluoromethoxy group can enhance binding affinity to biological targets, making this compound a focal point in medicinal chemistry.

In the context of sustainable chemistry, the synthesis and application of 2-(Bromomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile align with the demand for eco-friendly and efficient synthetic routes. Recent advancements in catalysis and green solvents have enabled more sustainable production methods for such intermediates, reducing environmental impact. This resonates with the broader industry shift toward green chemistry principles, which prioritize atom economy and waste minimization.

Another area of interest is the compound's role in material science. The incorporation of fluorinated pyridines into polymers and coatings can impart desirable properties such as thermal stability, chemical resistance, and low surface energy. These characteristics are highly sought after in industries ranging from electronics to automotive coatings. As a result, 2-(Bromomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile is being investigated for its potential in developing advanced functional materials.

From a regulatory perspective, the compound's safety profile and handling protocols are essential considerations. While it is not classified as a hazardous substance under current regulations, proper storage and handling are recommended to ensure stability and prevent degradation. Researchers and manufacturers must adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) when working with this intermediate to maintain quality and consistency.

The versatility of 2-(Bromomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile extends to its use in cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its bromomethyl group serves as an excellent leaving group, facilitating nucleophilic substitutions and metal-catalyzed couplings. This reactivity is particularly valuable in constructing complex molecular architectures, such as those found in biologically active compounds and advanced materials.

In summary, 2-(Bromomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1805294-71-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable tool for researchers aiming to innovate in these fields. As the demand for fluorinated intermediates and sustainable synthesis grows, this compound is poised to play a pivotal role in shaping the future of chemical innovation.